Computed Lipophilicity (XLogP3) Head-to-Head: 6‑Iodo vs. 6‑Chloro Isochroman
The computed partition coefficient (XLogP3) of 3,4-dihydro-6-iodo-1H-2-benzopyran is 2.9, substantially higher than that of its 6‑chloro analog (XLogP3 = 2.3), both derived from the PubChem prediction pipeline using the same algorithm version [1][2]. The 0.6 log unit difference translates to a ~4‑fold higher lipophilicity, which can affect membrane permeability, plasma protein binding, and non‑specific binding in biochemical assays.
| Evidence Dimension | Predicted octanol–water partition coefficient (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 2.9 |
| Comparator Or Baseline | 6-Chloro-3,4-dihydro-1H-2-benzopyran (6-chloroisochroman, CAS 78317-88-1): XLogP3 = 2.3 |
| Quantified Difference | ΔXLogP3 = +0.6 (~4‑fold higher lipophilicity) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem 2025 release); identical computation method applied to both compounds |
Why This Matters
Higher lipophilicity can improve passive membrane permeability but may also increase metabolic clearance; researchers selecting a halogenated isochroman for a lead series must account for this 4‑fold difference in predicted logP.
- [1] PubChem Compound Summary for CID 10945163, 6-Iodochroman. National Center for Biotechnology Information, 2025. View Source
- [2] PubChem Compound Summary for CID 10945165, 6-Chloroisochroman. National Center for Biotechnology Information, 2025. View Source
